Cas no 7191-18-6 (2-(dichloromethyl)-1,3,2λ5-dioxaphosphepane 2-oxide)

• Product Name: 2-(dichloromethyl)-1,3,2λ5-dioxaphosphepane 2-oxide
• CAS No: 7191-18-6
• MF: C₅H₉Cl₂O₃P
• MW: 219.002920866013
• CID: 884193
• PubChem ID: 270847
• Update Time: 2025-04-19

2-(dichloromethyl)-1,3,2λ5-dioxaphosphepane 2-oxide Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)-1,3,2λ⁵-dioxaphosphepane 2-oxide
• 1,4-Butylene (dichloromethyl)phosphonate
• 2-(dichloromethyl)-1,3,2-dioxaphosphepane 2-oxide
• AC1L6PIK
• AC1Q6TBK
• AG-K-68246
• AR-1C8907
• CTK5D5235
• Dichlormethylphosphonsaeure-tetramethylenester
• NSC113935
• NSC-113935
• Phosphonic acid, cyclic tetramethylene ester
• 7191-18-6
• DTXSID30297087
• 2-(dichloromethyl)-1,3,2λ5-dioxaphosphepane 2-oxide

• Inchi： 1S/C5H9Cl2O3P/c6-5(7)11(8)9-3-1-2-4-10-11/h5H,1-4H2
• InChI Key： BVSPQTLQFLZAHK-UHFFFAOYSA-N
• SMILES： ClC(P1(=O)OCCCCO1)Cl

Computed Properties

• Exact Mass: 217.96677
• Monoisotopic Mass: 217.9666365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 260.2°C at 760 mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.465
• PSA: 35.53
• LogP: 2.76770